PtdIns-(1-arachidonoyl-d8, 2-arachidonoyl) (sodium salt)
Description
PtdIns-(1-arachidonoyl-d8, 2-arachidonoyl) (sodium salt) contains eight deuterium atoms at the 5, 6, 8, 9, 11, 12, 14, and 15 positions. It is intended for use as an internal standard for the quantification of PtdIns-(1-arachidonoyl)-(2-arachidonoyl) (sodium salt) by GC- or LC-MS.
Scientific Research Applications
Accumulation and Utilization in Different Species
- Accumulation in Yellowtail: Phosphatidylinositol (PtdIns) in yellowtail (Seriola quinqueradiata), a marine fish, is predominantly composed of 1-stearoyl-2-arachidonoyl species, similar to mammals. This unique composition of PtdIns may have physiological significance in both mammals and fish, potentially acting as signaling molecules in cells (Tanaka et al., 2003).
Role in Cellular and Molecular Processes
- Phosphatidylinositol Phosphates in Pancreas: Phosphatidylinositol (PtdIns) and its phosphorylated forms in the pancreas show a significant presence of the stearoyl/arachidonoyl species. This indicates the importance of these species in the molecular composition and functioning of pancreatic cells (Cronholm et al., 1992).
- Signaling Mechanism in Plant Stress Response: In Arabidopsis, rapid synthesis of Phosphatidylinositol 4,5-bisphosphate [PtdIns(4,5)P2] in response to stress suggests a signaling pathway where PtdIns(4,5)P2 is hydrolyzed to release inositol phosphates and diacylglycerol, playing a crucial role in stress-induced cellular responses (Dewald et al., 2001).
Involvement in Cellular Metabolism
- Modification of Cellular Metabolism in HepG2 Cells: Sciadonic acid, a structural analog of arachidonic acid, can modify the molecular species composition of PtdIns in HepG2 cells, suggesting a metabolic pathway similar to that of arachidonic acid in the biosynthesis of PtdIns (Tanaka et al., 2001).
Role in Neuronal Function
- Phospholipase C-β1 in Neurons: Phospholipase C (PLC) β1, which hydrolyzes PtdIns to produce diacylglycerol, selectively binds to saturated fatty acids including dipalmitoyl and distearoyl phosphatidic acids, suggesting a specific role in regulating neuronal function and signaling (Hoshino et al., 2022).
Therapeutic and Diagnostic Potential
- MAGL Activity Measurement: The development of stable-isotope dilution GC-MS and LC-MS/MS assays for monoacylglycerol lipase (MAGL) activity, which measures arachidonic acid released from the endocannabinoid 2-arachidonoyl glycerol, offers potential for therapeutic and diagnostic applications in understanding MAGL's role in various physiological and pathological processes (Kayacelebi et al., 2017).
properties
Product Name |
PtdIns-(1-arachidonoyl-d8, 2-arachidonoyl) (sodium salt) |
|---|---|
Molecular Formula |
C49H70D8O13P · Na |
Molecular Weight |
937.2 |
InChI |
InChI=1S/C49H79O13P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-42(50)59-39-41(40-60-63(57,58)62-49-47(55)45(53)44(52)46(54)48(49)56)61-43(51)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h11-14,17-20,23-26,29-32,41,44-49,52-56H,3 |
InChI Key |
BHVALNSPDQJOHL-PEXMJLFRSA-M |
SMILES |
CCCCC/C=CC/C=CC/C=CC/C=CCCCC(=O)OC[C@H](COP(=O)(O)OC1C(O)[C@@H](O)C(O)[C@@H](O)[C@H]1O)OC(=O)CCC/C=CC/C=CC/C=CC/C=CCCCCC[NA] |
synonyms |
1-(1-(5Z,8Z,11Z,14Z)-eicosatetraenoyl-5,6,8,9,11,12,14,15-d8-2R-(5Z,8Z,11Z,14Z)-eicosatetraenoylphosphatidyl)inositol, monosodium salt |
Origin of Product |
United States |
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